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Cat. No.: B1679568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Perfluorohexane (C₆F₁₄), also known as tetradecafluorohexane, is a fully fluorinated

hydrocarbon belonging to the class of perfluorocarbons (PFCs).[1] It is a colorless and odorless

liquid at room temperature.[2][3] Due to its chemical inertness, thermal stability, and unique

physical properties, perfluorohexane finds applications in various scientific and industrial

fields, including as a coolant in the electronics industry, a reaction medium, and as a contrast

agent in medical imaging.[4][5][6] This guide provides a comprehensive overview of the key

physical properties of liquid perfluorohexane, including detailed experimental protocols for

their determination.

Core Physical Properties
The distinct physical characteristics of perfluorohexane stem from the high electronegativity of

fluorine atoms, which creates strong carbon-fluorine bonds and weak intermolecular forces.[2]

[3] This results in a compound with high density, low surface tension, and a high capacity for

dissolving gases compared to hydrocarbon analogues.[2][7]

Quantitative Data Summary
The following tables summarize the principal physical properties of liquid perfluorohexane.

Values are provided at standard conditions (25 °C and 100 kPa) unless otherwise specified.

Table 1: General and Thermal Properties
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Property Value Notes

Molecular Formula C₆F₁₄ [4][8]

Molar Mass 338.04 g/mol [4][9]

Appearance Clear, colorless liquid [4][10]

Odor Odorless [2][4]

Boiling Point 56 °C (329 K) [4][11][12]

Melting Point -90 °C (183 K) [2][4][12]

Vapor Pressure 30.9 kPa at 25 °C[4][11]

Thermal Conductivity 0.057 W/(m·K) [4][11]

Heat of Vaporization 7793 cal/mol at 20 °C[13]

Heat of Fusion 1580 cal/mol [13]

Table 2: Mechanical and Optical Properties

Property Value Notes

Density 1.68 g/cm³ at 25 °C[14]

Viscosity 0.64 cP at 25 °C[4][11]

Surface Tension 11.91 mN/m at 20 °C[15][16]

Refractive Index (n_D) 1.2515 at 20 °C[9][10]

Table 3: Electrical and Solubility Properties
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Property Value Notes

Dielectric Constant 1.76 at 25 °C[10]

Water Solubility 9.8 x 10⁻⁶ g / 100 g at 25 °C[10]

Oxygen Solubility 65% (v/v) at 25 °C, 1 atm[16]

Nitrogen Solubility 43% (v/v) at 25 °C, 1 atm[16]

Experimental Protocols for Property Determination
The accurate measurement of physical properties is crucial for the application of

perfluorohexane in research and development. Below are detailed methodologies for

determining several key properties.

Density Measurement
The density of liquid perfluorohexane can be determined using a variety of techniques. A

common and precise method is the use of a vibrating tube densitometer.

Principle: This method is based on measuring the change in the resonant frequency of a U-

shaped glass tube when it is filled with the sample liquid. The change in frequency is directly

related to the mass, and therefore the density, of the liquid.

Apparatus: A digital densitometer, a temperature-controlled water bath, a syringe for sample

injection, and a certified density standard for calibration.

Procedure:

Calibrate the densitometer using a certified standard (e.g., dry air and deionized water) at

the desired temperature.

Equilibrate the perfluorohexane sample to the measurement temperature.

Carefully inject the sample into the U-tube, ensuring no air bubbles are present.

Allow the system to stabilize and record the resonant frequency.
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The instrument's software calculates the density based on the calibration and the

measured frequency.

Multiple measurements should be taken and averaged to ensure accuracy.

Viscosity Measurement
The viscosity of perfluorohexane can be measured using a capillary viscometer or a rotational

viscometer. The capillary method is described below.

Principle: This technique measures the time it takes for a fixed volume of liquid to flow

through a narrow capillary tube under the influence of gravity. The time is proportional to the

kinematic viscosity of the liquid.

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant

temperature bath, a stopwatch, and a pipette.

Procedure:

Clean the viscometer thoroughly and dry it completely.

Pipette a precise volume of perfluorohexane into the viscometer.

Place the viscometer in the constant temperature bath and allow it to equilibrate for at

least 15-20 minutes.

Using suction, draw the liquid up into the upper bulb of the viscometer.

Release the suction and measure the time it takes for the liquid meniscus to pass between

two marked points on the capillary.

Repeat the measurement several times and calculate the average flow time.

The kinematic viscosity (ν) is calculated using the equation: ν = C * t, where C is the

viscometer constant and t is the average flow time.

The dynamic viscosity (η) can then be calculated by multiplying the kinematic viscosity by

the density (ρ) of the liquid at the same temperature: η = ν * ρ.
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Surface Tension Measurement
The pendant drop method is a widely used and accurate technique for determining the surface

tension of liquids.

Principle: This optical method involves analyzing the shape of a drop of liquid hanging from

the tip of a needle. The shape of the drop is determined by the balance between surface

tension and gravity.

Apparatus: A drop shape analyzer equipped with a high-resolution camera, a light source, a

syringe with a needle of known diameter, and software for image analysis.

Procedure:

Fill the syringe with perfluorohexane, ensuring no air bubbles are present.

Mount the syringe in the analyzer and carefully form a pendant drop at the tip of the

needle.

The camera captures an image of the drop profile.

The software analyzes the shape of the drop and fits it to the Young-Laplace equation to

calculate the surface tension.

Measurements should be repeated to ensure reproducibility.

Visualizations
Experimental Workflow for Physical Property
Measurement
The following diagram illustrates a generalized workflow for the experimental determination of a

physical property of liquid perfluorohexane, such as density or viscosity.
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Caption: Generalized workflow for determining a physical property of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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